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Compound of Interest

Compound Name: 6-OAU

Cat. No.: B15608213

Introduction

6-OAU (6-n-octylaminouracil), also known as GTPL5846, is a synthetic surrogate agonist for
the G protein-coupled receptor 84 (GPR84).[1][2] GPR84 is predominantly expressed in
immune cells such as macrophages, neutrophils, and microglia, and is activated by
endogenous medium-chain fatty acids.[3][4] As an agonist, 6-OAU mimics the action of these
fatty acids, triggering pro-inflammatory and pro-phagocytic signaling pathways.[2][3] This
makes 6-OAU a valuable pharmacological tool for researchers in immunology, inflammation,
and drug development to investigate the role of GPR84 in various physiological and
pathological processes, including host defense and cancer immunity.[4][5]

These application notes provide a comprehensive guide to preparing, storing, and using 6-
OAU stock solutions with Dimethyl Sulfoxide (DMSO) for reproducible and reliable
experimental results.

Mechanism of Action: GPR84 Signaling Pathway

6-OAU activates the Gi/o-coupled receptor GPR84.[3] This interaction initiates a signaling
cascade that leads to various cellular responses, including chemotaxis, amplification of pro-
inflammatory cytokine production (e.g., IL-8), and enhanced phagocytosis.[2][3] The activation
of GPR84 by 6-OAU has been shown to augment resistance to certain bacterial infections and
can synergize with other treatments to drive the phagocytosis of cancer cells by macrophages.

[2](3]
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Stock Solution Preparation

1. Equilibrate 6-OAU
powder and DMSO
to room temperature

2. Weigh desired
amount of 6-OAU powder

3. Add calculated volume
of anhydrous DMSO

4. Vortex or sonicate
until fully dissolved

5. Visually confirm a
clear, precipitate-free solution

Storage & Use

6. Aliquot into single-use
sterile tubes

7. Store at -80°C for
long-term stability

8. Thaw one aliquot and
dilute for working solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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